Cas no 152-62-5 (Dydrogesterone)

• Product Name: Dydrogesterone
• CAS No: 152-62-5
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• MDL: MFCD00867864
• CID: 36610
• PubChem ID: 9051
• Update Time: 2025-06-20

Dydrogesterone Chemical and Physical Properties

Names and Identifiers

• Dydrogesterone
• (9beta,10alpha)-Pregna-4,6-diene-3,20-dione
• 17-Acetyl-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• (8S,9R,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• 9β,10α-Pregna-4,6-diene-3,20-dione
• DH 33
• prodel
• Duvaro
• Retron
• duvaron
• retrone
• terolut
• dufaston
• gynorest
• diphaston
• Prestwick2_000671
• DYDROGESTERONE (USP MONOGRAPH)
• EINECS 205-806-8
• W-108050
• DYDROGESTERONE [USAN]
• Pregna-4,20-dione, (9.beta.,10.alpha.)-
• (9-beta,10-alpha)-Pregna-4,6-diene-3,20-dione
• H10151
• UNII-90I02KLE8K
• JGMOKGBVKVMRFX-HQZYFCCVSA-N
• MLS002153947
• Prestwick1_000671
• DTXSID1022974
• BCP12878
• PREGNA-4,6-DIENE-3,20-DIONE, (9beta,10alpha)
• Dydrogesterone; 9beta,10alpha-Pregna-4,6-diene-3,20-dione
• Didrogesterone
• Duphaston (TN)
• DYDROGESTERONE [JAN]
• SPBio_002682
• 6-Dehydroretroprogesterone
• Pregna-4,6-diene-3,20-dione, (9beta,10alpha)-
• Dydrogesteronum [INN-Latin]
• MLS002695106
• Tox21_110429
• Didrogesterone [DCIT]
• DYDROGESTERONE [HSDB]
• AMY23414
• 6-Dehydro-retro-progesterone
• PREGNA-4,6-DIENE-3,20-DIONE, (9.BETA.,10.ALPHA.)
• Tox21_110429_1
• DB00378
• CHEMBL1200853
• SR-01000841256
• SR-01000841256-2
• DYDROGESTERONE [USP MONOGRAPH]
• DYDROGESTERONE (MART.)
• Dehydro-retroprogesterone
• G03DB01
• DYDROGESTERONE (USP-RS)
• Pregna-4,6-diene-3,20-dione, (9b,10a)-
• BSPBio_000761
• CCG-220671
• s4097
• (9?,10?)-Pregna-4,6-diene-3,20-dione
• delta(sup 6)-Retroprogesterone
• .DELTA.6-Retroprogesterone
• Dehydrogesterone
• Gynorest (TN)
• Dydrogesteronum (INN-Latin)
• SCHEMBL37703
• NCGC00016413-01
• Dydrogesterona [INN-Spanish]
• DYDROGESTERONE (EP MONOGRAPH)
• CAS-152-62-5
• 9.beta.,6-diene-3,20-dione
• CCRIS 9069
• (1R,2S,10S,11S,14S,15S)-14-acetyl-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-6,8-dien-5-one
• DYDROGESTERONE [EP MONOGRAPH]
• didrogesterona
• DYDROGESTERONE [INN]
• DTXCID702974
• DYDROGESTERONE [USP-RS]
• (1S,3aS,3bS,9aS,9bR,11aS)-1-acetyl-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• Gestatron
• 9beta,10alpha-Pregna-4,6-diene-3,20-dione
• 9-beta,10alpha-Pregna-4,6-diene-3,20-dione
• 6 Dehydro 9 beta 10 alpha progesterone
• Dydrogesterona (INN-Spanish)
• NSC 92336
• Prestwick3_000671
• DYDROGESTERONE [MI]
• Pregna-4,6-diene-3,20-dione, (9-beta,10-alpha)-
• 6-Dehydro-9 beta-10 alpha-progesterone
• dibrogesterone
• NS00009687
• 10alpha-Isopregnenone
• BPBio1_000839
• Retroprogesterone, 6-dehydro-
• 6-Dehydro-9beta,10alpha-progesterone
• NCGC00179445-01
• Duphaston
• (8S,9R,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-8,9,10,11,12,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• Dydrogesterone [USAN:USP:INN:BAN:JAN]
• DYDROGESTERONE [MART.]
• Prestwick0_000671
• Hydrogesterone
• 6-Dehydro-9.beta.,10.alpha.-progesterone
• Q4161380
• DYDROGESTERONE [WHO-DD]
• NCGC00179445-03
• delta(6)-Retroprogesterone
• EN300-19767791
• GTPL2878
• 9-beta,10-alpha-Pregna-4,6-diene-3,20-dione
• Dydrogesterone (JP17/USP/INN)
• AB00513884
• SMR001233286
• HMS1570G03
• Dydrogesterone (USAN:USP:INN:BAN:JAN)
• Hydrogestrone
• HY-B0257A
• 10alpha-pregna-4,6-diene-3,20-dione
• HMS2230C10
• HSDB 3321
• AKOS015895532
• NSC-92336
• D01217
• Dydrogesteronum
• AB00513884_04
• BRD-K68620903-001-03-1
• 152-62-5
• BRD-K68620903-001-11-4
• NSC92336
• Dehydroprogesterone
• 90I02KLE8K
• NCGC00179445-04
• CHEBI:31527
• HMS2097G03
• DYDROGESTERONE [ORANGE BOOK]
• Isopregnenone
• 9-.beta.,6-diene-3,20-dione
• HMS3714G03
• Dydrogesterona
• Retro-6-dehydroprogesterone
• GS-6735
• Dydrogesterone?
• BRD-K68620903-001-09-8

• MDL： MFCD00867864
• Inchi： 1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,12,16-19H,6-11H2,1-3H3/t16-,17+,18-,19+,20+,21+/m0/s1
• InChI Key： JGMOKGBVKVMRFX-HQZYFCCVSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3C=CC4=CC(CC[C@@]4(C)[C@@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 312.20900
• Monoisotopic Mass: 312.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0697 (rough estimate)
• Melting Point: 168-173 ºC
• Boiling Point: 392.36°C (rough estimate)
• Flash Point: 172.2±25.7 °C
• Refractive Index: 1.4900 (estimate)
• PSA: 34.14000
• LogP: 4.49950
• Specific Rotation: D25 -484.5° (chloroform)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Dydrogesterone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3276
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22-R36/37/38-R21/22
• Packing Group：III
• Hazard Level：6.1